Cas no 933731-11-4 (5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 933731-11-4
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 5672085
• PubChem ID: 83886041
• Update Time: 2025-10-28

5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26866191
• 5-(piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid
• 933731-11-4
• 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C8H11N3O2S/c12-8(13)7-11-10-6(14-7)5-2-1-3-9-4-5/h5,9H,1-4H2,(H,12,13)
• InChI Key： JXBZLSVPELIAIX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C1CNCCC1

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid

Introduction to 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 933731-11-4) and Its Emerging Applications in Chemical Biology

The compound 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 933731-11-4) represents a fascinating scaffold in the realm of chemical biology, characterized by its unique structural features and promising biological activities. This heterocyclic compound, featuring a thiadiazole core linked to a piperidine moiety, has garnered significant attention due to its potential in drug discovery and therapeutic development. The thiadiazole ring is a well-documented pharmacophore, widely recognized for its role in various bioactive molecules, while the piperidine substituent enhances solubility and metabolic stability, making it an attractive candidate for medicinal chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the versatility of 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid, particularly in the design of novel inhibitors targeting key biological pathways. The compound’s ability to interact with enzymes and receptors has been explored in several preclinical studies, demonstrating its potential as a lead compound for therapeutic intervention. Notably, its structural motif has been leveraged in the development of molecules with antimicrobial and anti-inflammatory properties, underscoring its significance in addressing emerging challenges in healthcare.

The thiadiazole core of this compound is known for its broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. This has been particularly evident in studies focusing on small-molecule inhibitors that modulate enzyme activity through precise interactions with the thiadiazole scaffold. The presence of the piperidine group further enhances these interactions by improving binding affinity and selectivity. Such structural features have made 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid a valuable building block for synthesizing derivatives with enhanced pharmacological profiles.

In the context of contemporary research, this compound has been investigated for its role in modulating signaling pathways associated with chronic diseases. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes implicated in cancer progression. The ability of 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid to disrupt aberrant signaling networks has opened new avenues for therapeutic strategies targeting complex diseases. Additionally, its favorable pharmacokinetic properties have made it a candidate for further optimization into novel drug candidates with improved efficacy and reduced side effects.

The synthesis and characterization of 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid have been refined through modern techniques in organic chemistry and computational modeling. These approaches have enabled researchers to fine-tune the compound’s structure for optimal biological activity while maintaining synthetic feasibility. The integration of high-throughput screening (HTS) and structure-based drug design (SBDD) has further accelerated the discovery process, allowing for rapid identification of promising derivatives. This synergy between experimental and computational methods has positioned 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid as a cornerstone in contemporary drug discovery efforts.

Moreover, the compound’s potential extends beyond traditional therapeutic applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules with specialized functions. For example, researchers have explored its utility in generating probes for biochemical assays and imaging agents for diagnostic purposes. The versatility of 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid underscores its importance not only as a lead compound but also as a versatile tool in chemical biology research.

As the field continues to evolve, the demand for innovative compounds like 5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 933731-11-4) is expected to grow exponentially. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions. The continued exploration of this scaffold will likely yield novel insights into disease mechanisms and provide new opportunities for intervention. In summary,5-(Piperidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid represents a promising candidate with far-reaching implications in chemical biology and drug discovery.